Cas no 13086-94-7 (Methanediol, (2,4-dichlorophenyl)-, diacetate)

Methanediol, (2,4-dichlorophenyl)-, diacetate Properties

Names and Identifiers

• Methanediol, (2,4-dichlorophenyl)-, diacetate
• acetic acid,(2,4-dichlorophenyl)methanediol
• 13086-94-7
• DTXSID50779052
• Acetic acid--(2,4-dichlorophenyl)methanediol (2/1)

• InChIKey： FZGHJOQEAQKCCU-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6Cl2O2.2C2H4O2/c8-4-1-2-5(7(10)11)6(9)3-4;2*1-2(3)4/h1-3,7,10-11H;2*1H3,(H,3,4)
• SMILES： CC(=O)O.CC(=O)O.C1=CC(=C(C=C1Cl)Cl)C(O)O

Computed Properties

• Exact Mass: 312.01682
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 312.0167436g/mol
• Heavy Atom Count: 19
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06